Cas no 1657-34-7 (3-oxo-N-(2-pyrimidinyl)butanamide)

• Product Name: 3-oxo-N-(2-pyrimidinyl)butanamide
• CAS No: 1657-34-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD01102497
• CID: 205992
• PubChem ID: 268277
• Update Time: 2025-08-03

3-oxo-N-(2-pyrimidinyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-N-(pyridin-3-yl)butanamide
• 3-oxo-N-3-pyridinylbutanamide(SALTDATA: FREE)
• 3-oxo-N-pyridin-3-ylbutanamide
• Butanamide,3-oxo-N-3-pyridinyl-
• NSC 108434
• FT-0739101
• SCHEMBL11036486
• 3-oxo-N-3-pyridinylbutanamide
• 3-oxo-N-(3-pyridinyl)butanamide
• 2-ACETOACETAMINOPYRIMIDINE
• MFCD01102497
• Butanamide, 3-oxo-N-3-pyridinyl-
• AKOS000165874
• NSC-108434
• DTXSID30296237
• 1657-34-7
• NSC108434
• BS-35760
• 3-oxo-N-(2-pyrimidinyl)butanamide

• MDL： MFCD01102497
• Inchi： 1S/C9H10N2O2/c1-7(12)5-9(13)11-8-3-2-4-10-6-8/h2-4,6H,5H2,1H3,(H,11,13)
• InChI Key： FAIPYLBFPQYODX-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=NC=CC=1

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 393.2±22.0 °C at 760 mmHg
• Flash Point: 191.6±22.3 °C
• Refractive Index: 1.57
• PSA: 59.06
• LogP: 1.07220
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-oxo-N-(2-pyrimidinyl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)